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Compound of Interest

Compound Name: 2-methylcyclobutan-1-one

Cat. No.: B075487

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety data sheet (SDS). Always consult the official SDS from the supplier and
follow all institutional and regulatory safety protocols before handling this chemical.

Introduction

2-Methylcyclobutan-1-one is a cyclic ketone that, due to its strained four-membered ring,
possesses unique reactivity, making it a valuable intermediate in organic synthesis. However,
this reactivity also necessitates careful handling and a thorough understanding of its potential
hazards. This guide provides a comprehensive overview of the available safety and handling
information for 2-methylcyclobutan-1-one, compiled from various sources.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-methylcyclobutan-1-one is
presented in the table below. It is important to note that some specific experimental data, such
as the flash point and autoignition temperature, are not consistently reported in publicly
available literature. One supplier notes the flash point as "not applicable,” which contradicts its
classification as a flammable liquid and warrants a cautious approach.
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Property Value Source(s)
Molecular Formula CsHsO [1112]
Molecular Weight 84.12 g/mol [1]
CAS Number 1517-15-3 [1][2]
Appearance Colorless quLfid (Note: one | 3]

source describes it as a solid)
Boiling Point Data not available
Melting Point Data not available
Density Data not available
Flash Point Not applicable (conflicting

data)

Autoignition Temperature

Data not available

Solubility

Data not available

Hazard Identification and Classification

2-Methylcyclobutan-1-one is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following hazard

statements based on available data.[1]

Hazard Class

GHS Classification

Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3
vapor
Skin corrosion/irritation Category 2 H315: Causes skin irritation
Serious eye damage/eye H319: Causes serious eye
L Category 2A S
irritation irritation
Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (respiratory Category 3

tract irritation)

irritation
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Pictograms:
e Flame
o Exclamation mark

Signal Word: Warning

Toxicological Information

Specific quantitative toxicological data, such as LD50 and LC50 values for 2-
methylcyclobutan-1-one, are not readily available in the reviewed literature. However, studies
on the broader class of 2-alkylcyclobutanones (2-ACBs) suggest potential for cytotoxicity and
genotoxicity under in vitro conditions.[4] These studies indicate that 2-ACBs can cause DNA
strand breaks and may have a promoting effect on tumor development in animal models under
specific experimental conditions.[4] It is crucial to handle 2-methylcyclobutan-1-one with the
assumption of potential toxicity, pending further specific data.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis, purification, and specific safety
assessment of 2-methylcyclobutan-1-one are not extensively published. However, based on
its chemical properties and hazard classification, the following general protocols for handling
flammable and potentially toxic liquids should be strictly followed.

General Handling and Storage Protocol

This protocol outlines the essential steps for the safe handling and storage of 2-
methylcyclobutan-1-one in a laboratory setting.

Objective: To minimize exposure and mitigate the risks associated with the flammability and
potential toxicity of 2-methylcyclobutan-1-one.

Materials:
e 2-Methylcyclobutan-1-one

o Appropriate personal protective equipment (PPE):
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Flame-resistant lab coat

[e]

o

Chemical splash goggles

[¢]

Nitrile gloves (or other chemically resistant gloves as determined by the specific operation
and potential for contact)

[¢]

Face shield (if there is a splash hazard)

e Chemical fume hood

o Flammable liquid storage cabinet

 Inert gas (e.qg., nitrogen or argon) for reactions sensitive to air or moisture
» Appropriate fire extinguisher (e.g., dry chemical, carbon dioxide)

o Spill kit for flammable liquids

Procedure:

» Risk Assessment: Before any new procedure, conduct a thorough risk assessment,
considering the scale of the reaction, potential for aerosol generation, and all potential
ignition sources.

o Personal Protective Equipment (PPE): Don all required PPE before entering the laboratory
and handling the chemical.

o Ventilation: All manipulations of 2-methylcyclobutan-1-one must be performed in a certified
chemical fume hood to prevent the accumulation of flammable and potentially harmful
vapors.

 Inert Atmosphere: For reactions requiring anhydrous or oxygen-free conditions, utilize
standard inert atmosphere techniques (e.g., Schlenk line or glove box).

e Grounding and Bonding: When transferring the liquid from one metal container to another,
ensure that both containers are properly grounded and bonded to prevent the buildup of
static electricity, which can be an ignition source.
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e Heating: Never heat 2-methylcyclobutan-1-one with an open flame. Use a heating mantle,
oil bath, or other controlled heating source.

o Storage: Store 2-methylcyclobutan-1-one in a tightly sealed, properly labeled container in a
designated flammable liquid storage cabinet, away from oxidizing agents and other
incompatible materials.

o Spill Response: In case of a spill, evacuate the area, eliminate all ignition sources, and use a
spill kit for flammable liquids to contain and absorb the spill. Dispose of the contaminated
materials as hazardous waste.

o Waste Disposal: Dispose of all waste containing 2-methylcyclobutan-1-one in a
designated, properly labeled hazardous waste container. Follow all institutional and
regulatory guidelines for hazardous waste disposal.

In Vitro Cytotoxicity Assay (General Protocol)

While no specific studies on the biological signaling pathways of 2-methylcyclobutan-1-one
were identified, a general protocol to assess its potential cytotoxicity is provided below. This
can be a first step in understanding its biological effects.

Objective: To determine the concentration-dependent cytotoxic effects of 2-methylcyclobutan-
1-one on a selected cell line.

Materials:

e 2-Methylcyclobutan-1-one

e Selected mammalian cell line (e.g., HeLa, HepG2)

e Cell culture medium and supplements (e.g., fetal bovine serum, antibiotics)
o 96-well cell culture plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or other viability assay
reagent

 Solubilization buffer (e.g., DMSO or acidified isopropanol)
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o Plate reader
Procedure:

o Cell Seeding: Seed the selected cell line into a 96-well plate at a predetermined density and
allow the cells to adhere and grow for 24 hours.

o Compound Preparation: Prepare a stock solution of 2-methylcyclobutan-1-one in a suitable
solvent (e.g., DMSO) and then prepare a serial dilution in cell culture medium to achieve the
desired final concentrations.

e Cell Treatment: Remove the old medium from the cells and add the medium containing the
different concentrations of 2-methylcyclobutan-1-one. Include appropriate controls (vehicle
control, positive control for cytotoxicity).

e Incubation: Incubate the cells with the compound for a defined period (e.qg., 24, 48, or 72
hours).

 Viability Assay:

o Add the MTT reagent to each well and incubate for 2-4 hours to allow for the formation of
formazan crystals.

o Add the solubilization buffer to dissolve the formazan crystals.

o Data Acquisition: Measure the absorbance of each well at the appropriate wavelength using
a plate reader.

o Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control and determine the IC50 value (the concentration at which 50% of cell growth
is inhibited).

Visualization of Experimental Workflow

Due to the lack of specific information on the biological signaling pathways affected by 2-
methylcyclobutan-1-one, a diagram illustrating a signaling pathway cannot be provided.
Instead, a logical workflow for the safe handling and initial toxicological screening of this
compound is presented below.
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Caption: A logical workflow for the safe handling and initial toxicological evaluation of 2-

methylcyclobutan-1-one.
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Fire and Explosion Hazard Data

o Flammability: Classified as a flammable liquid.[1] Vapors may form explosive mixtures with
air.

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

» Fire Fighting Procedures: Wear self-contained breathing apparatus and full protective gear.
Move containers from the fire area if it can be done without risk.

Stability and Reactivity

e Reactivity: The strained four-membered ring of cyclobutanone derivatives makes them
susceptible to ring-opening reactions under certain conditions.

 Stability: Stable under normal storage conditions.
¢ Incompatible Materials: Strong oxidizing agents.

o Hazardous Decomposition Products: Carbon monoxide and carbon dioxide upon
combustion.

Exposure Controls and Personal Protection

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

o Personal Protective Equipment (PPE):

[¢]

Eye/Face Protection: Chemical splash goggles are required. A face shield is
recommended when handling larger quantities.

o Skin Protection: Wear a flame-resistant lab coat and chemically resistant gloves (e.g.,
nitrile).

o Respiratory Protection: If working outside of a fume hood or if vapor concentrations are
expected to be high, a NIOSH-approved respirator with an organic vapor cartridge is
recommended.
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Accidental Release Measures

o Small Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

o Large Spills: Evacuate the area and contact emergency services.

Disposal Considerations

Dispose of 2-methylcyclobutan-1-one and any contaminated materials as hazardous waste in
accordance with all applicable federal, state, and local regulations.[6] Do not dispose of it down
the drain. It is often recommended to use a licensed professional waste disposal service.[7]

Conclusion

2-Methylcyclobutan-1-one is a flammable liquid that is irritating to the skin, eyes, and
respiratory system. While specific toxicological data is limited, the available information on
related compounds suggests that it should be handled with caution, assuming potential
cytotoxicity and genotoxicity. Adherence to strict safety protocols, including the use of
appropriate personal protective equipment and engineering controls, is essential to minimize
risk. Further research is needed to fully characterize the toxicological profile and biological
effects of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 2-Methylcyclobutan-1-one: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075487#safety-and-handling-precautions-for-2-
methylcyclobutan-1-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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